Cas no 863868-54-6 (2-Pyridinecarbonitrile,5-bromo-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-)

2-Pyridinecarbonitrile,5-bromo-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- is a boronic ester derivative with significant utility in organic synthesis, particularly in Suzuki-Miyaura cross-coupling reactions. The presence of both a bromo substituent and a pinacol boronate ester group enhances its versatility as a bifunctional intermediate, enabling selective functionalization at either site. The electron-withdrawing cyano group on the pyridine ring further modulates reactivity, making it valuable for constructing complex heterocyclic frameworks. Its stability under standard conditions and compatibility with diverse reaction conditions make it a reliable reagent for pharmaceutical and materials science applications. The compound is typically handled under inert conditions to preserve its boronate functionality.
2-Pyridinecarbonitrile,5-bromo-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- structure
863868-54-6 structure
Product Name:2-Pyridinecarbonitrile,5-bromo-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
CAS No:863868-54-6
MF:C12H14BBrN2O2
MW:308.966762065887
MDL:MFCD12923448
CID:1855950
PubChem ID:49760476
Update Time:2025-06-13

2-Pyridinecarbonitrile,5-bromo-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Pyridinecarbonitrile,5-bromo-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
    • 5-bromo-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-2-carbonitrile
    • 5-BROMO-4-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-2-PYRIDINECARBONITRILE
    • 863868-54-6
    • DTXSID00678223
    • 5-broMo-4-(4,4,5,5-tetraMethyl-1,3,2-dioxaborolan-2-yl)picolinonitrile
    • MDL: MFCD12923448
    • Inchi: 1S/C12H14BBrN2O2/c1-11(2)12(3,4)18-13(17-11)9-5-8(6-15)16-7-10(9)14/h5,7H,1-4H3
    • InChI Key: QYYMMIXHBYTYFZ-UHFFFAOYSA-N
    • SMILES: BrC1=CN=C(C#N)C=C1B1OC(C)(C)C(C)(C)O1

Computed Properties

  • Exact Mass: 308.03317Da
  • Monoisotopic Mass: 308.03317Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 364
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55.1Ų

2-Pyridinecarbonitrile,5-bromo-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- Pricemore >>

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2-Pyridinecarbonitrile,5-bromo-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- Related Literature

Additional information on 2-Pyridinecarbonitrile,5-bromo-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-

Comprehensive Overview of 2-Pyridinecarbonitrile,5-bromo-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- (CAS No. 863868-54-6)

The compound 2-Pyridinecarbonitrile,5-bromo-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- (CAS No. 863868-54-6) is a highly specialized boronic ester derivative with significant applications in organic synthesis and pharmaceutical research. Its unique structure, featuring a pyridinecarbonitrile core and a dioxaborolane moiety, makes it a valuable intermediate in Suzuki-Miyaura cross-coupling reactions, a topic frequently searched by chemists and researchers.

In recent years, the demand for boron-containing compounds has surged due to their pivotal role in drug discovery and materials science. This compound, often referred to by its CAS No. 863868-54-6, is particularly notable for its stability and reactivity, which are critical for catalysis and ligand design. Users searching for "5-bromo-4-dioxaborolane pyridine derivatives" or "boronic acid pinacol esters" will find this compound highly relevant to their queries.

The 2-Pyridinecarbonitrile scaffold is a versatile building block in medicinal chemistry, often explored for its potential in kinase inhibitor development. With the growing interest in targeted therapies and precision medicine, researchers are increasingly investigating this compound's role in modulating biological pathways. Its bromo and boronate functional groups allow for further derivatization, making it a hotspot for structure-activity relationship (SAR) studies.

From an industrial perspective, 863868-54-6 is sought after for its compatibility with green chemistry principles. Its use in metal-free or low-toxicity catalytic systems aligns with the global shift toward sustainable practices. Searches for "eco-friendly boronic esters" or "sustainable cross-coupling reagents" often lead to discussions involving this compound.

Analytical techniques such as NMR spectroscopy and HPLC-MS are commonly employed to characterize 2-Pyridinecarbonitrile,5-bromo-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, ensuring its purity and suitability for high-value applications. The compound's solubility in organic solvents like THF and DMSO further enhances its utility in laboratory settings.

In summary, CAS No. 863868-54-6 represents a critical tool for modern chemists, bridging gaps between academic research and industrial innovation. Its relevance to trending topics like drug discovery, catalysis, and sustainability ensures its continued prominence in scientific literature and online searches.

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